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For Researchers, Scientists, and Drug Development Professionals

Introduction
The water-gas shift reaction (WGSR), in which carbon monoxide reacts with water to produce

carbon dioxide and hydrogen (CO + H₂O ⇌ CO₂ + H₂), is a pivotal industrial process for

producing high-purity hydrogen and adjusting the H₂/CO ratio in syngas. While traditionally

dominated by heterogeneous catalysts operating at high temperatures, homogeneous catalysis

offers the potential for milder reaction conditions and higher selectivity. Tetroiridium

dodecacarbonyl, Ir₄(CO)₁₂, is a stable, tetrahedral iridium cluster that has been investigated as

a catalyst precursor for the WGSR, primarily in academic studies.[1][2] These application notes

provide a detailed overview and experimental protocols for the use of Ir₄(CO)₁₂ in the

homogeneous water-gas shift reaction.

Catalyst Profile: Tetroiridium Dodecacarbonyl
Tetrairidium dodecacarbonyl is a canary-yellow, air-stable crystalline solid.[1][3] It is sparingly

soluble in most organic solvents, a factor to consider when selecting a reaction medium for

homogeneous catalysis.[1][3]

Table 1: Physical and Chemical Properties of Tetroiridium Dodecacarbonyl
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Property Value Reference

Chemical Formula Ir₄(CO)₁₂ [1]

Molar Mass 1104.99 g/mol [3]

Appearance Canary-yellow crystals [2]

Melting Point 195 °C (decomposes) [3]

Solubility
Poorly soluble in organic

solvents
[1]

Structure
Tetrahedral cluster with Td

symmetry
[2]

Catalytic Activity and Mechanism
While specific quantitative data for the turnover frequency of Ir₄(CO)₁₂ in the WGSR is not

extensively reported in readily available literature, the catalytic cycle is believed to proceed

through a series of iridium carbonyl intermediates. The proposed mechanism for iridium-

catalyzed WGSR involves the nucleophilic attack of water or hydroxide on a coordinated

carbonyl ligand, a key step in many homogeneous WGSR catalytic cycles.[4]

The overall catalytic cycle can be conceptualized as follows: The Ir₄(CO)₁₂ cluster is believed to

break down under reaction conditions to form active mononuclear or smaller cluster iridium

species. A plausible mechanism, adapted from related iridium carbonyl systems, involves

anionic and neutral intermediates.[4]
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Catalytic Cycle

Inputs

Outputs

[Ir(CO)nI_x]⁻
(Active Catalyst) Nucleophilic Attack

by H₂O

+ H₂O

CO₂ + H₂

[Ir(CO)n-1(COOH)I_x]⁻
(Carboxylic Acid Intermediate)

Decarboxylation- CO₂ [HIr(CO)n-1I_x]⁻
(Hydride Intermediate)

Reductive Elimination
of H₂+ H⁺

- H₂

CO + H₂O

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Reaction

Analysis

Weigh Ir₄(CO)₁₂

Add Degassed Solvent

Seal & Purge Reactor

Introduce Water

Pressurize with CO

Heat & Stir

Maintain T & P

Collect Gas & Liquid Samples

GC Analysis (Gas) IR/NMR Analysis (Liquid)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b077418?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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